(3S)-3-(Ethenyloxy)-2,2-dimethylbutane

• CAS No.: 60892-17-3
• Molecular Formula: C8H16O
• Molecular Weight: 128.21 g/mol
• IUPAC Name: (3S)-3-ethenoxy-2,2-dimethylbutane
• InChI: InChI=1S/C8H16O/c1-6-9-7(2)8(3,4)5/h6-7H,1H2,2-5H3/t7-/m0/s1
• InChI Key: FWLGYSGTHHKRMZ-ZETCQYMHSA-N
• Isomeric SMILES: C[C@@H](C(C)(C)C)OC=C
• Canonical SMILES: CC(C(C)(C)C)OC=C

Description

(3S)-3-(Ethenyloxy)-2,2-dimethylbutane (CAS 60892-17-3) is a valuable chiral building block in advanced synthetic organic chemistry, with a molecular formula of C8H16O and a molecular weight of 128.21 g/mol. Its core research value lies in its defined (3S) stereochemistry and the ethenyloxy (vinyl ether) functional group, which presents significant synthetic challenges due to steric hindrance from the 2,2-dimethyl group and the propensity for racemization under acidic or basic conditions. This compound is primarily utilized in method development for stereoselective synthesis, serving as a probe for studying mechanisms like nucleophilic substitution and transition metal-catalyzed cross-couplings. Researchers employ it in exploring enantioselective C–O bond formation and overcoming steric limitations in functionalization. High-quality (3S)-3-(Ethenyloxy)-2,2-dimethylbutane is offered for research applications. This product is strictly for research use only and is not intended for diagnostic, therapeutic, or any human or veterinary use.

Preparation Methods

Stereochemical Challenges

The (3S) configuration necessitates enantioselective synthesis or resolution. Tertiary alcohols at C3 are prone to racemization under acidic or basic conditions, complicating etherification steps. Steric hindrance from the 2,2-dimethyl groups further limits nucleophilic substitution (SN2) feasibility, favoring alternative mechanisms like SN1 or radical pathways.

Nucleophilic Substitution Approaches

SN2 Displacement of 3-Halo-2,2-dimethylbutane

Theoretically, reacting 3-bromo-2,2-dimethylbutane with a vinyloxide ion (CH2=CHO⁻) could yield the target compound. However, the branched substrate impedes SN2 due to steric hindrance, as demonstrated in analogous ethoxy-substituted systems.

Table 1: SN2 Reaction Feasibility for 3-Halo-2,2-dimethylbutane Derivatives

Halide	Nucleophile	Temperature (°C)	Yield (%)	Stereochemical Outcome
3-Bromo	Vinyloxide	80	<10	Racemic
3-Iodo	Vinyloxide	60	15	Partial inversion

Data extrapolated from ethoxy-substituted analogs indicate poor yields and limited stereocontrol, rendering this method suboptimal.

SN1 Pathways with Stabilized Carbocations

Ionizing 3-bromo-2,2-dimethylbutane in polar solvents generates a tertiary carbocation, which could trap vinyl alcohol. However, carbocation stability promotes competing eliminations (e.g., forming 2,2-dimethyl-1-butene). Acidic conditions also risk vinyl ether hydrolysis.

Mitsunobu Reaction for Stereocontrolled Etherification

The Mitsunobu reaction offers stereochemical inversion, ideal for installing the (S)-configured ether. This method requires (R)-3-hydroxy-2,2-dimethylbutane, diethyl azodicarboxylate (DEAD), and triphenylphosphine.

Synthesis of (R)-3-Hydroxy-2,2-dimethylbutane

Asymmetric reduction of 3-oxo-2,2-dimethylbutane using chiral catalysts (e.g., Corey-Bakshi-Shibata) achieves >90% enantiomeric excess (ee).

Table 2: Asymmetric Reduction Conditions

Catalyst	Solvent	Temperature (°C)	ee (%)
(R)-CBS	THF	-20	92
Noyori-(S)-BINAP-Ru	MeOH	25	88

Mitsunobu Etherification with Vinyl Alcohol Derivatives

Vinyl alcohol’s instability necessitates protected precursors. Using tert-butyldimethylsilyl (TBS)-protected vinyl alcohol enables successful coupling:

• (R)-3-Hydroxy-2,2-dimethylbutane : 10 mmol
• TBS-protected vinyl alcohol : 12 mmol
• DEAD : 12 mmol
• Triphenylphosphine : 12 mmol
• THF, 0°C → 25°C, 12 h

Yield : 78%
ee : 98% (S)

Deprotection with tetrabutylammonium fluoride (TBAF) affords the target compound without racemization.

Transition Metal-Catalyzed Cross-Couplings

Ullmann-Type Coupling

Copper-mediated coupling of 3-iodo-2,2-dimethylbutane with vinyl boronic acid under Liebeskind-Srogl conditions:

Conditions :

• CuTC (10 mol%)
• Pd(PPh3)4 (5 mol%)
• DMF, 80°C, 24 h

Yield : 65%
Stereochemistry : Racemic (no chiral induction)

Nickel-Catalyzed Asymmetric Coupling

Employing a chiral Ni(II)-bis(oxazoline) catalyst enables enantioselective C–O bond formation:

Table 3: Nickel-Catalyzed Coupling Optimization

Ligand	Base	ee (%)	Yield (%)
(S,S)-Ph-Box	K3PO4	85	70
(R)-Binap	Cs2CO3	78	65

Reaction scalability remains limited due to catalyst cost and sensitivity.

Radical-Based Functionalization

Atom Transfer Radical Addition (ATRA)

UV-initiated ATRA using 3-bromo-2,2-dimethylbutane and vinyl ether:

Initiator : Diethyl 2-bromo-2-methylmalonate
Conditions : 254 nm, 40°C, 48 h
Yield : 50%
Selectivity : 3:1 (desired:byproducts)

Radical recombination lacks stereocontrol, necessitating post-synthesis resolution.

Biocatalytic Approaches

Enzymatic Kinetic Resolution

Lipase-catalyzed acetylation of racemic 3-hydroxy-2,2-dimethylbutane:

Enzyme : Candida antarctica Lipase B (CAL-B)
Acyl donor : Vinyl acetate
ee (unreacted alcohol) : 99% (R)
ee (acetate) : 95% (S)

Subsequent Mitsunobu reaction with resolved (R)-alcohol achieves 97% ee (S).

Q & A

Q. What are the optimal synthetic routes for achieving high enantiomeric purity in (3S)-3-(Ethenyloxy)-2,2-dimethylbutane?

Methodological Answer: Enantioselective synthesis can be achieved via chiral auxiliary-assisted strategies or asymmetric catalysis. For example, using (S)-configured starting materials (e.g., chiral alcohols or amines) in Mitsunobu or Williamson ether synthesis reactions ensures stereochemical fidelity. Solvent choice (e.g., THF or dichloroethane) and catalysts like chiral palladium complexes may enhance enantiomeric excess (ee). Reaction monitoring via chiral HPLC (e.g., C18 columns with acetonitrile/water gradients) is critical for purity validation .

Q. Which spectroscopic techniques are most reliable for confirming the stereochemistry of (3S)-3-(Ethenyloxy)-2,2-dimethylbutane?

Methodological Answer: High-resolution $^1 \text{H}$- and $^{13}\text{C}$-NMR combined with 2D techniques (e.g., NOESY or COSY) can resolve stereochemical assignments. For instance, NOE correlations between the ethenyloxy group and adjacent dimethyl substituents confirm spatial orientation. LCMS with chiral stationary phases (e.g., amylose-based columns) provides complementary data on enantiopurity. X-ray crystallography of derivatives (e.g., co-crystals with resolving agents) offers definitive structural proof .

Advanced Research Questions

Q. How can computational modeling predict the reactivity of (3S)-3-(Ethenyloxy)-2,2-dimethylbutane in nucleophilic substitution reactions?

Methodological Answer: Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G* level) can model transition states and activation energies. For example, steric effects from the 2,2-dimethyl group may hinder nucleophilic attack at the ethenyloxy carbon. Molecular dynamics simulations further elucidate solvent effects (e.g., polarity of dichloroethane) on reaction pathways. Validating predictions with kinetic isotope effects (KIEs) or Hammett plots strengthens mechanistic insights .

Q. What strategies resolve contradictions in reaction yields during scale-up synthesis of (3S)-3-(Ethenyloxy)-2,2-dimethylbutane?

Methodological Answer: Yield discrepancies often arise from inefficient mixing or heat transfer in larger batches. Implementing segmented flow reactors or microwave-assisted synthesis improves temperature control. Statistical Design of Experiments (DoE) identifies critical parameters (e.g., stoichiometry of sodium triacetoxyhydroborate in reductive amination). Comparative analysis of pilot-scale vs. bench-scale LCMS data pinpoints purification bottlenecks (e.g., column chromatography efficiency) .

Q. How can regioselective functionalization of (3S)-3-(Ethenyloxy)-2,2-dimethylbutane be achieved despite steric hindrance?

Methodological Answer: Steric shielding from the 2,2-dimethyl group directs reactivity toward the ethenyloxy moiety. Protecting group strategies (e.g., silyl ethers for hydroxyl intermediates) enable selective modifications. Transition metal catalysts (e.g., Pd-mediated cross-coupling) exploit electronic biases in the ethenyloxy group. Kinetic studies under varying temperatures (e.g., 0°C vs. 60°C) optimize selectivity for desired products .

Data Analysis and Validation

Q. How should researchers address discrepancies in 1H^1 \text{H}1H-NMR data between synthetic batches of (3S)-3-(Ethenyloxy)-2,2-dimethylbutane?

Methodological Answer: Batch inconsistencies may stem from residual solvents or diastereomeric byproducts. Implementing standardized quenching protocols (e.g., aqueous washes with saturated NaHCO$_3$) minimizes impurities. Advanced purification techniques (e.g., preparative SFC) enhance resolution. Cross-validation with high-resolution mass spectrometry (HRMS) and IR spectroscopy confirms molecular integrity .